Ticagrelor sulphone
Ticagrelor sulphone
Brand Name:
Vulcanchem
CAS No.:
1788033-05-5
VCID:
VC0104927
InChI:
InChI=1S/C23H28F2N6O4S/c1-2-7-36-23-27-21(26-15-10-17(35-6-5-32)20(34)19(15)33)18-22(28-23)31(30-29-18)16-9-12(16)11-3-4-13(24)14(25)8-11/h3-4,8,12,15-17,19-20,32-34H,2,5-7,9-10H2,1H3,(H,26,27,28)/t12-,15+,16+,17-,19-,20+/m0/s1
SMILES:
CCCSC1=NC(=C2C(=N1)N(N=N2)C3CC3C4=CC(=C(C=C4)F)F)NC5CC(C(C5O)O)OCCO
Molecular Formula:
C23H28F2N6O4S
Molecular Weight:
522.572
Ticagrelor sulphone
CAS No.: 1788033-05-5
Cat. No.: VC0104927
Molecular Formula: C23H28F2N6O4S
Molecular Weight: 522.572
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1788033-05-5 |
|---|---|
| Molecular Formula | C23H28F2N6O4S |
| Molecular Weight | 522.572 |
| IUPAC Name | (1S,2S,3R,5S)-3-[[3-[(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl]-5-propylsulfanyltriazolo[4,5-d]pyrimidin-7-yl]amino]-5-(2-hydroxyethoxy)cyclopentane-1,2-diol |
| Standard InChI | InChI=1S/C23H28F2N6O4S/c1-2-7-36-23-27-21(26-15-10-17(35-6-5-32)20(34)19(15)33)18-22(28-23)31(30-29-18)16-9-12(16)11-3-4-13(24)14(25)8-11/h3-4,8,12,15-17,19-20,32-34H,2,5-7,9-10H2,1H3,(H,26,27,28)/t12-,15+,16+,17-,19-,20+/m0/s1 |
| Standard InChI Key | TUIWICWAOCUWJD-FNOIDJSQSA-N |
| SMILES | CCCSC1=NC(=C2C(=N1)N(N=N2)C3CC3C4=CC(=C(C=C4)F)F)NC5CC(C(C5O)O)OCCO |
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